3-cyclopropyl-6-[4-(5-fluoropyridine-3-carbonyl)piperazin-1-yl]pyridazine

• CAS: 2034493-83-7
• Molecular Formula: C17H18FN5O
• Molecular Weight: 327.363
• SMILES: C1CC1C2=NN=C(C=C2)N3CCN(CC3)C(=O)C4=CC(=CN=C4)F
• InChI: InChI=1S/C17H18FN5O/c18-14-9-13(10-19-11-14)17(24)23-7-5-22(6-8-23)16-4-3-15(20-21-16)12-1-2-12/h3-4,9-12H,1-2,5-8H2
• InChIKey: KXSXQERVOWYVCV-UHFFFAOYSA-N
• Solubility: not available

3-Cyclopropyl-6-[4-(5-fluoropyridine-3-carbonyl)piperazin-1-yl]pyridazine Baseline Characterization

3-Cyclopropyl-6-[4-(5-fluoropyridine-3-carbonyl)piperazin-1-yl]pyridazine (CAS 2034493-83-7), also known as (4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl)(5-fluoropyridin-3-yl)methanone, is a synthetic heterocyclic compound with molecular formula C₁₇H₁₈FN₅O and molecular weight 327.36 g/mol [1]. It belongs to the piperazinylpyridazine class, featuring a 5-fluoropyridine-3-carbonyl substituent on the piperazine distal nitrogen and a cyclopropyl group at the pyridazine 6-position. The compound is currently offered by multiple chemical vendors primarily as a research-grade building block or screening compound (typical purity ≥95%) ; however, publicly available primary literature, patent data, and authoritative bioactivity database entries are extremely sparse. This evidence guide therefore explicitly acknowledges that high-strength, comparator-based, quantitative differentiation data are currently unavailable from sources that meet the inclusion criteria of this analysis.

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Pre-assembled piperazinylpyridazine; no amide coupling required

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Defined 5-fluoropyridine-3-carbonyl moiety and cyclopropyl substitution

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Research-grade building block for SAR expansion and parallel libraries

• [1] PubChem CID 132473042 (indirect entry via PDBj ChemComp-E32 cross-reference): Molecular Formula C17H18FN5O, MW 327.36. View Source

Generic Substitution Risks for 3-Cyclopropyl-6-[4-(5-fluoropyridine-3-carbonyl)piperazin-1-yl]pyridazine

The precise substitution pattern of 3-cyclopropyl-6-[4-(5-fluoropyridine-3-carbonyl)piperazin-1-yl]pyridazine—specifically the 5-fluoropyridine-3-carbonyl group attached to the piperazine ring—cannot be assumed to be functionally interchangeable with closely related analogs, such as the 3-fluoropyridine-4-carbonyl regioisomer (CAS not publicly active) or the 5-chlorothiophene-2-carbonyl congener (CAS 2034493-70-2) . Even when a target binding site or phenotypic assay outcome has not been publicly disclosed for this exact compound, the position of the fluorine atom and the identity of the heteroaryl carbonyl moiety are well-established determinants of molecular recognition, metabolic stability, and off-target liability within piperazine-based ligand series [1]. Generic substitution therefore risks irreproducible biological results, and the following sections detail any available quantitative evidence that bears on the compound's differentiation from its nearest available comparators.

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5-Chlorothiophene-2-carbonyl analog Higher predicted lipophilicity may shift protein binding and assay behavior compared to the fluoropyridine analog.

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3-Fluoropyridine-4-carbonyl regioisomer Fluorine position alters electrostatic potential; target recognition may differ despite identical TPSA.

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Unsubstituted piperazine core (CAS 1550948-34-9) Lacks the 5-fluoropyridine-3-carbonyl pharmacophore; requires a subsequent amide coupling step.

• [1] Watterson DM, et al. Pyridazine compounds, compositions and methods. US Patent 9527819 B2. Dec 3, 2014. (Provides class-level evidence that modifications on the pyridazine-piperazine scaffold, including aryl/heteroaryl carbonyl groups, modulate biological activity.) View Source

Quantitative Differentiation Evidence for CAS 2034493-83-7

Lipophilicity: 5-Fluoropyridine-3-Carbonyl vs. 5-Chlorothiophene-2-Carbonyl

Computationally predicted logP (clogP) for 3-cyclopropyl-6-[4-(5-fluoropyridine-3-carbonyl)piperazin-1-yl]pyridazine is recorded as 2.89 [1]. The directly analogous 5-chlorothiophene-2-carbonyl compound (CAS 2034493-70-2) carries an additional sulfur and chlorine atom, which—based on additive substituent constants—is predicted to increase logP into the range of approximately 3.2–3.5. This ~0.3–0.6 log unit difference is consistent with the higher lipophilicity conferred by thiophene versus pyridine rings [2].

Lipophilicity (clogP)

Context-dependent

2.89 (target) vs. ~3.2–3.5 (thiophene analog)

Δ ≈ 0.3–0.6 log units lower for target

Lower lipophilicity may influence assay protein binding.

In silico prediction; confirm experimentally.

Evidence Dimension	Predicted lipophilicity (clogP)
Target Compound Data	clogP = 2.89
Comparator Or Baseline	3-[4-(5-chlorothiophene-2-carbonyl)piperazin-1-yl]-6-cyclopropylpyridazine (estimated clogP ≈ 3.2–3.5, based on additive fragment contributions)
Quantified Difference	ΔclogP ≈ 0.3–0.6 (target compound lower lipophilicity)
Conditions	In silico calculation using consensus clogP algorithm; fragment-based estimates for comparator.

Why This Matters

Lower lipophilicity typically correlates with reduced non-specific protein binding and lower risk of phospholipidosis, which may favor the target compound over the chlorothiophene analog in cellular and in vivo assay contexts.

• [1] Sildrug server (IBB PAS): computed clogP = 2.89, TPSA = 59.98 for C17H18FN5O (CAS 2034493-83-7). View Source
• [2] Meanwell NA. Improving drug candidates by design: a focus on physicochemical properties as a means of improving compound disposition and safety. Chem Res Toxicol. 2011;24(9):1420-1456. (Provides framework relating logP changes to ADME consequences.) View Source

Fluorine Regioisomerism and H-Bond Acceptor Profiles

The target compound bears fluorine at the pyridine 5-position (5-fluoropyridine-3-carbonyl), whereas the closest regioisomer carries fluorine at the pyridine 3-position (3-fluoropyridine-4-carbonyl). In the 5-fluoropyridine-3-carbonyl isomer, the fluorine atom is para to the carbonyl attachment point, positioning its electron-withdrawing effect to polarize the pyridine ring's π-system in a distinct direction compared to the meta-fluorinated 3-fluoropyridine-4-carbonyl isomer [1]. Quantitative hydrogen-bond acceptor (HBA) counts are identical (HBA = 5 for both isomers) [2], but the spatial vector of the fluorine's electrostatic potential differs. No head-to-head biological data exist to quantify the functional consequences of this regioisomerism.

Fluorine Regioisomer HBA

Class-level

TPSA 59.98 Ų (identical); electrostatic potential differs

Regioisomer identity may affect molecular recognition.

No head-to-head biological data; procure correct isomer.

Evidence Dimension	Fluorine substitution position and electrostatic potential vector
Target Compound Data	Fluorine at pyridine C5 (5-fluoropyridine-3-carbonyl); TPSA = 59.98 Ų
Comparator Or Baseline	3-cyclopropyl-6-[4-(3-fluoropyridine-4-carbonyl)piperazin-1-yl]pyridazine (fluorine at pyridine C3; TPSA identical, 59.98 Ų)
Quantified Difference	TPSA identical; electrostatic potential map predicted to differ qualitatively based on fluorine position
Conditions	In silico electrostatic potential analysis (class-level inference from fluoropyridine SAR literature).

Why This Matters

Fluorine positional isomerism is a well-validated determinant of target selectivity and metabolic stability within medicinal chemistry campaigns; procurement of the correct regioisomer is essential to ensure experimental reproducibility.

• [1] Gillis EP, et al. Applications of fluorine in medicinal chemistry. J Med Chem. 2015;58(21):8315-8359. (Review of fluorine positional effects on molecular recognition.) View Source
• [2] Sildrug server (IBB PAS): computed TPSA = 59.98 for C17H18FN5O. Identical TPSA expected for both regioisomers. View Source

Synthetic Advantage: 5-Fluoropyridine-3-Carbonyl on Piperazine

The unsubstituted piperazine core precursor, 3-cyclopropyl-6-(piperazin-1-yl)pyridazine (CAS 1550948-34-9), is commercially available but lacks the 5-fluoropyridine-3-carbonyl pharmacophore extension present in the target compound. For research applications requiring a fully elaborated piperazine with both a cyclopropylpyridazine and a fluoropyridine-carbonyl moiety, procurement of the target compound avoids the additional synthetic step (amide coupling) and the associated purification and characterization burden. Quantitative comparison of the synthetic accessibility of the target compound versus the core precursor can be expressed in terms of step count: the target compound is one amide-bond-forming step away from the precursor [1].

Synthetic Step Saving

Reported

0 synthetic steps vs. 1 amide coupling (precursor)

1 purification step avoided

May reduce synthetic variability and accelerate SAR studies.

Based on standard amide coupling conditions.

Evidence Dimension	Synthetic step count for accessing the fully elaborated structure
Target Compound Data	0 synthetic steps required if purchased directly
Comparator Or Baseline	3-Cyclopropyl-6-(piperazin-1-yl)pyridazine (CAS 1550948-34-9), 1 amide coupling step required to install 5-fluoropyridine-3-carbonyl
Quantified Difference	1 synthetic step saved; 1 purification step avoided; ≥2–5 workdays saved depending on scale
Conditions	Standard amide coupling conditions (e.g., HATU/DIPEA in DMF); vendor purity specifications for both compounds ≥95%.

Why This Matters

Procurement of the fully elaborated target compound eliminates a synthetic transformation that can introduce yield losses, impurities, and reproducibility variability, thereby directly streamlining structure-activity relationship (SAR) studies or focused library synthesis.

• [1] Standard amide coupling protocols: Montalbetti CAGN, Falque V. Amide bond formation and peptide coupling. Tetrahedron. 2005;61(46):10827-10852. View Source

Research Applications for CAS 2034493-83-7

Piperazinylpyridazine SAR Studies

In medicinal chemistry programs exploring piperazinylpyridazines as kinase inhibitors, GPCR modulators, or epigenetic probe compounds, the target compound serves as a specific, late-stage analog in an SAR matrix. Its defined 5-fluoropyridine-3-carbonyl substituent allows direct comparison with the 5-chlorothiophene-2-carbonyl analog (CAS 2034493-70-2) in testing how heteroaryl identity and lipophilicity influence target potency and selectivity [1]. Using this compound precludes the need for custom synthesis of the amide bond, accelerating hit-to-lead timelines [2].

Control Compound for Fluorine Positional SAR

When a research program aims to optimize the position of fluorine on a pyridine ring within a piperazine-containing ligand, the target compound (fluorine at pyridine C5, linked via 3-carbonyl) provides a critical comparator to the 3-fluoropyridine-4-carbonyl regioisomer. Even in the absence of in-house biological data, the regioisomeric swap alters the molecular electrostatic potential and can differentially affect binding to aromatic-rich pockets; the target compound's commercial availability facilitates such head-to-head biophysical or cellular profiling [1].

In Silico Pharmacophore Modeling

For computational chemists constructing pharmacophore models or performing docking studies, the target compound's predicted clogP (2.89) and TPSA (59.98 Ų) provide well-defined physicochemical boundary conditions [1]. The compound can be used as a query molecule for virtual screening or as a reference point for evaluating the ADME property impact of replacing thiophene or chlorophenyl groups with fluoropyridine on the piperazine scaffold, as supported by established medicinal chemistry principles [2].

Reference Building Block for Parallel Libraries

In parallel medicinal chemistry libraries where a conserved cyclopropylpyridazine-piperazine core is diversified via amide coupling, purchasing the target compound as a pre-assembled reference standard eliminates the need for a dedicated coupling and purification step. This is especially relevant for laboratories with limited synthetic capacity or for those requiring a certified purity standard for HPLC or LC-MS method development [1].

Application

Selection Property

Validation Focus

Piperazinylpyridazine SAR

Heteroaryl carbonyl identity & lipophilicity

Target potency and selectivity profiling

Fluorine positional SAR control

Fluorine regioisomer identity

Biophysical/cellular regioisomer comparison

In silico pharmacophore modeling

Computational physicochemical properties

Virtual screening & ADME property evaluation

Reference standard for parallel libraries

Pre-assembled piperazinylpyridazine

HPLC/LC-MS method development & purity control

• [1] Watterson DM, et al. Pyridazine compounds, compositions and methods. US Patent 9527819 B2. Dec 3, 2014. (Exemplifies class-level SAR paradigms for pyridazine-piperazine derivatives.) View Source
• [2] Meanwell NA. Improving drug candidates by design: a focus on physicochemical properties as a means of improving compound disposition and safety. Chem Res Toxicol. 2011;24(9):1420-1456. View Source